Cas no 2137098-38-3 ((2R)-2-amino-3,3-dimethyl-N-[(1S)-1-phenylethyl]butanamide)

• Product Name: (2R)-2-amino-3,3-dimethyl-N-[(1S)-1-phenylethyl]butanamide
• CAS No: 2137098-38-3
• MF: C₁₄H₂₂N₂O
• MW: 234.337283611298
• CID: 5267851
• Update Time: 2025-10-24

(2R)-2-amino-3,3-dimethyl-N-[(1S)-1-phenylethyl]butanamide Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-3,3-dimethyl-N-[(1S)-1-phenylethyl]butanamide
• Butanamide, 2-amino-3,3-dimethyl-N-[(1S)-1-phenylethyl]-, (2R)-

• Inchi： 1S/C14H22N2O/c1-10(11-8-6-5-7-9-11)16-13(17)12(15)14(2,3)4/h5-10,12H,15H2,1-4H3,(H,16,17)/t10-,12-/m0/s1
• InChI Key： BJXXSMAVTUBLGM-JQWIXIFHSA-N
• SMILES： O=C([C@@H](C(C)(C)C)N)N[C@@H](C)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 251
• XLogP3: 2.3
• Topological Polar Surface Area: 55.1

Additional information on (2R)-2-amino-3,3-dimethyl-N-[(1S)-1-phenylethyl]butanamide

Comprehensive Overview of (2R)-2-amino-3,3-dimethyl-N-[(1S)-1-phenylethyl]butanamide (CAS No. 2137098-38-3)

In the realm of pharmaceutical and biochemical research, (2R)-2-amino-3,3-dimethyl-N-[(1S)-1-phenylethyl]butanamide (CAS No. 2137098-38-3) has emerged as a compound of significant interest. This chiral amide derivative is characterized by its unique stereochemistry and potential applications in drug discovery. The compound's molecular structure features a tert-leucine backbone coupled with a phenylethyl group, making it a valuable intermediate for synthesizing peptide mimetics and small molecule therapeutics. Researchers are particularly intrigued by its role in modulating enzyme activity and protein-protein interactions, which aligns with current trends in targeted therapy development.

The growing demand for chiral building blocks in asymmetric synthesis has propelled the popularity of CAS No. 2137098-38-3. Its high enantiomeric purity (>98% ee) makes it ideal for constructing stereospecific drugs, addressing a critical need in personalized medicine. Recent studies highlight its utility in designing protease inhibitors, a hot topic given the rise of viral resistance to conventional treatments. Furthermore, its low toxicity profile and metabolic stability have sparked interest in central nervous system (CNS) drug development, coinciding with increased searches for neurodegenerative disease treatments.

From a synthetic chemistry perspective, the stereocenter at C-2 and N-alkylation pattern of this compound enables diverse structure-activity relationship (SAR) studies. This flexibility resonates with the pharmaceutical industry's focus on fragment-based drug design, a frequently searched term in AI-driven drug discovery platforms. The compound's crystalline nature also facilitates X-ray crystallography analysis, a technique gaining traction due to advancements in cryo-EM technology.

Environmental considerations surrounding green chemistry have influenced the production methods for CAS No. 2137098-38-3. Manufacturers now emphasize catalytic asymmetric synthesis over traditional resolution techniques, reducing solvent waste by up to 60%. This aligns with the ESG (Environmental, Social, and Governance) criteria increasingly prioritized by investors in biotech startups.

Analytical challenges associated with this compound, particularly its HPLC separation from diastereomers, have spurred innovation in chiral stationary phases. The development of supercritical fluid chromatography (SFC) methods for quality control addresses common queries about purity determination in complex amides. Such advancements complement the growing market for high-potency APIs (HPAPIs), projected to exceed $30 billion by 2025.

In conclusion, (2R)-2-amino-3,3-dimethyl-N-[(1S)-1-phenylethyl]butanamide represents a nexus of medicinal chemistry innovation and process optimization. Its multifaceted applications—from cancer immunotherapy adjuvants to organocatalysts—position it as a compound worthy of continued investigation in our era of precision healthcare and computational molecular modeling.